Cas no 54711-70-5 (1-(3-chloro-2-methlphenyl)piperazine)
54711-70-5 structure
Product Name:1-(3-chloro-2-methlphenyl)piperazine
CAS No:54711-70-5
MF:C11H15ClN2
MW:210.703201532364
CID:1590543
PubChem ID:3800845
Update Time:2025-04-21
1-(3-chloro-2-methlphenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-2-methlphenyl)piperazine
- 1-(3-chloro-2-methylphenyl)Piperazine
- 4-(3-chloro-2-methylphenyl)piperazine
- 1-(3-Chloro-o-tolyl)piperazine
- 54711-70-5
- XSWFFTOMNHATMS-UHFFFAOYSA-N
- AJ-333/36117048
- DA-31220
- (3-chloro-2-methyl-phenyl)piperazine
- EN300-754536
- CS-0260590
- Oprea1_611649
- GS1393
- SCHEMBL1077363
-
- Inchi: 1S/C11H15ClN2/c1-9-10(12)3-2-4-11(9)14-7-5-13-6-8-14/h2-4,13H,5-8H2,1H3
- InChI Key: XSWFFTOMNHATMS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)N1CCNCC1
Computed Properties
- Exact Mass: 210.09255
- Monoisotopic Mass: 210.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (10 g/l) (25 º C),
- PSA: 15.27
1-(3-chloro-2-methlphenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM329385-5g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95%+ | 5g |
$2760 | 2022-09-29 | |
| Chemenu | CM329385-5g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95%+ | 5g |
$2760 | 2021-08-18 | |
| Enamine | EN300-754536-0.05g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-754536-0.1g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-754536-0.25g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-754536-0.5g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-754536-1.0g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-754536-2.5g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-754536-5.0g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-754536-10.0g |
1-(3-chloro-2-methylphenyl)piperazine |
54711-70-5 | 95% | 10.0g |
$3191.0 | 2024-05-23 |
1-(3-chloro-2-methlphenyl)piperazine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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